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Compound of Interest

Compound Name: 1-Chlorotriacontane

CAS No.: 62016-82-4

Cat. No.: B1591130 Get Quote

1.1 The Identity Crisis: CAS Registry Verification Before proceeding with any experimental

workflow, you must verify the chemical identity. A common database error conflates 1-
Chlorotriacontane with Cetyl Alcohol due to similar string indexing in legacy systems.[1]

Target Compound: 1-Chlorotriacontane (

)[2][1][3][4]

Correct CAS:62016-82-4[2][1]

Physical State: Waxy white solid / Crystalline powder[2]

Molecular Weight: 457.26 g/mol [2]

Common False Positive: Cetyl Alcohol (

)[2][1]

Incorrect CAS: 36653-82-4[2][1][5]

Risk: Using the wrong safety protocols (alcohol vs. alkyl halide) can lead to incompatible

reaction conditions (e.g., using strong Lewis acids compatible with halides but reactive

with alcohols).
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1.2 Physicochemical Profile & Causality Understanding the molecule's structure explains its

handling requirements.[1] 1-Chlorotriacontane consists of a 30-carbon lipophilic tail and a

terminal chloro-group.[2][1]

Property Value (Approx.) Operational Implication

Melting Point 60–69 °C

Solid Handling: Exists as a

wax at RT.[2][1] Requires

gentle heating for transfer;

avoids dust hazards common

with dry powders.[1]

Solubility (Water) Negligible (< 1 µg/L)

Bioavailability: Low systemic

toxicity via ingestion, but high

potential for accumulation in

lipid bilayers.[2]

Solubility (Organic)
Soluble in

, DCM, hot Hexane

Solvent Selection: Cold non-

polar solvents may precipitate

the compound.[2] Pre-warming

solvents is often necessary.[1]

Boiling Point > 250 °C (dec.)[2][1]

Purification: Cannot be distilled

at atmospheric pressure.[1]

Requires high vacuum (< 0.1

mmHg) to prevent thermal

decomposition (elimination to

alkene + HCl).

Part 2: Hazard Identification & Toxicology (Read-
Across Analysis)
Note: Specific toxicological data for C30 alkyl halides is sparse.[1] The following profile is

synthesized using Read-Across logic from C18-C20 homologues (e.g., 1-chlorooctadecane).

2.1 Primary Hazards
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Skin Irritation (Category 2): Despite low volatility, the high lipophilicity facilitates partitioning

into the stratum corneum. Prolonged contact can cause dermatitis or defatting of the skin.[1]

Thermal Decomposition: At temperatures >150°C, or in the presence of strong bases, the

compound eliminates Hydrogen Chloride (HCl) gas. This is the primary acute respiratory risk

during synthesis.[1]

Environmental Persistence: Due to the long alkyl chain, this compound is expected to be

persistent in soil and sediment, with low biodegradability.

2.2 Self-Validating Safety Protocol

The "Sniff" Test (Prohibited): Do not rely on odor. The vapor pressure is too low to provide an

olfactory warning before hazardous decomposition occurs.[1]

The Silver Nitrate Test: To validate if decomposition has occurred in storage, dissolve a small

sample in ethanol/water and add

. A white precipitate (

) indicates free chloride ions, signaling hydrolysis or decomposition.[1]

Part 3: Strategic Handling Protocols
3.1 Solubilization & Reaction Setup The primary challenge with

chains is "solubility crashing," where the reactant precipitates out of solution before reacting.

Solvent Choice: Use Halogenated solvents (Dichloromethane, Chloroform) or Aromatics

(Toluene, Chlorobenzene).[1] Avoid pure Methanol or Ethanol as the compound will likely

crash out.

Thermal Management:

Dissolution: Warm solvent to 35–40°C to ensure homogeneity.[1]

Reaction: Maintain temperature < 120°C. Above this, the risk of dehydrohalogenation

(forming 1-triacontene) increases exponentially.[1]
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3.2 Purification Workflow (Distillation vs. Chromatography) Standard atmospheric distillation is

unsafe for 1-Chlorotriacontane.[2][1]

SAFETY CRITICAL

Crude Reaction Mixture
(1-Chlorotriacontane)

Check Purity (TLC/NMR)

Is impurity volatile?

Yes (Solvent/Byproducts)

Low MW Impurities

No (Oligomers/Salts)

High MW Impurities

High Vacuum Distillation
(< 0.1 mmHg, < 150°C)

Column Chromatography
(Silica Gel, Warm Hexane/DCM)

Recrystallization
(Acetone/Ethanol mix)

If color persists

Pure Waxy Solid
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Figure 1: Purification decision tree emphasizing vacuum requirements to prevent thermal

decomposition.

3.3 Waste Management

Solid Waste: Dispose of waxy residues in "Halogenated Organic Solid" waste streams.[1] Do

not mix with general trash; it persists in landfills.[1]

Liquid Waste: Solutions containing 1-Chlorotriacontane must go to "Halogenated Solvent"

waste.[1] Do not mix with strong oxidizers (Nitric acid/Peroxides) as the alkyl chain can act

as a fuel source.[1]

Part 4: Emergency Response Logic
In the event of an incident, the physical state (solid wax vs. hot liquid) dictates the response.

Incident Detected Type of Release

Solid/Wax Spill
(Room Temp)

Hot Liquid/Solution
(>50°C)

Fire / Thermal Decomposition

Mechanical Sweep
Avoid Dust Generation

Place in Halogenated Waste

1. Extinguish Ignition Sources
2. Allow to Cool/Solidify
3. Scrape up as solid

Use Dry Chemical/CO2
AVOID WATER JET

(Spreads burning wax)
Wear SCBA (HCl fumes)

Click to download full resolution via product page

Figure 2: Emergency response protocols distinguishing between solid spills and thermal

events.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1-Triacontanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-benzotriazole
https://www.benchchem.com/product/b1591130?utm_src=pdf-body
https://en.wikipedia.org/wiki/Cetyl_alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Triacontanol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Triacontanol
https://pubchem.ncbi.nlm.nih.gov/compound/15611905
https://en.wikipedia.org/wiki/Cetyl_alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/1-Triacontanol
https://www.researchgate.net/publication/10607836
https://www.benchchem.com/product/b1591130?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/1-Triacontanol
https://en.wikipedia.org/wiki/Cetyl_alcohol
https://apps.dtic.mil/sti/tr/pdf/ADA262704.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chlorotriacontane
https://echa.europa.eu/substance-information/-/substanceinfo/100.048.301
https://pubchem.ncbi.nlm.nih.gov/compound/1-Chloro-benzotriazole
https://www.benchchem.com/product/b1591130#safety-and-handling-precautions-for-1-chlorotriacontane
https://www.benchchem.com/product/b1591130#safety-and-handling-precautions-for-1-chlorotriacontane
https://www.benchchem.com/product/b1591130#safety-and-handling-precautions-for-1-chlorotriacontane
https://www.benchchem.com/product/b1591130#safety-and-handling-precautions-for-1-chlorotriacontane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591130?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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